Cas no 630108-42-8 (O-1-(3-methoxyphenyl)ethylhydroxylamine)

• Product Name: O-1-(3-methoxyphenyl)ethylhydroxylamine
• CAS No: 630108-42-8
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 2183339
• PubChem ID: 45091063
• Update Time: 2026-04-28

O-1-(3-methoxyphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, o-[1-(3-methoxyphenyl)ethyl]-(9ci)
• O-1-(3-methoxyphenyl)ethylhydroxylamine

Additional information on O-1-(3-methoxyphenyl)ethylhydroxylamine

Introduction to O-1-(3-methoxyphenyl)ethylhydroxylamine (CAS No. 630108-42-8)

O-1-(3-methoxyphenyl)ethylhydroxylamine (CAS No. 630108-42-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is characterized by its hydroxylamine functional group and a substituted phenyl ring, which contribute to its chemical reactivity and biological activity.

The chemical structure of O-1-(3-methoxyphenyl)ethylhydroxylamine consists of an ethyl group attached to a hydroxylamine moiety, with the ethyl group further substituted by a 3-methoxyphenyl ring. This arrangement provides the compound with a combination of hydrophilic and hydrophobic properties, making it suitable for various biological interactions. The methoxy group on the phenyl ring enhances the compound's solubility and stability, which are crucial factors in drug development.

Recent studies have explored the potential of O-1-(3-methoxyphenyl)ethylhydroxylamine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that O-1-(3-methoxyphenyl)ethylhydroxylamine can inhibit the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease.

In addition to its neuroprotective properties, O-1-(3-methoxyphenyl)ethylhydroxylamine has also been investigated for its anti-inflammatory effects. Inflammatory responses play a critical role in many chronic diseases, and compounds that can effectively reduce inflammation have significant therapeutic potential. A recent study in the European Journal of Pharmacology reported that O-1-(3-methoxyphenyl)ethylhydroxylamine exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of O-1-(3-methoxyphenyl)ethylhydroxylamine have also been studied extensively. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its use as a therapeutic agent. A study published in Drug Metabolism and Disposition found that O-1-(3-methoxyphenyl)ethylhydroxylamine is rapidly absorbed after oral administration and has a moderate half-life, allowing for sustained therapeutic effects.

Safety and toxicity assessments are crucial steps in the drug development process. Preclinical studies have indicated that O-1-(3-methoxyphenyl)ethylhydroxylamine exhibits low toxicity at therapeutic doses. A comprehensive toxicological evaluation conducted by a team at the National Institutes of Health found no significant adverse effects on major organs or systems at doses up to 50 mg/kg in animal models.

The potential applications of O-1-(3-methoxyphenyl)ethylhydroxylamine extend beyond neurodegenerative diseases and inflammation. Recent research has explored its use in cancer therapy. A study published in Cancer Research reported that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that O-1-(3-methoxyphenyl)ethylhydroxylamine may have potential as an adjuvant therapy in cancer treatment regimens.

In conclusion, O-1-(3-methoxyphenyl)ethylhydroxylamine (CAS No. 630108-42-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in modern medicinal chemistry.